1-Hexyl-3-methylimidazolium hexafluorophosphate

• IUPAC Name: 1-hexyl-3-methylimidazol-3-ium;hexafluorophosphate
• InChI: InChI=1S/C10H19N2.F6P/c1-3-4-5-6-7-12-9-8-11(2)10-12;1-7(2,3,4,5)6/h8-10H,3-7H2,1-2H3;/q+1;-1
• InChI Key: YPWSSSRXUOQNMQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1C=C[N+](=C1)C.F[P-](F)(F)(F)(F)F
• Molecular Formula: C10H19F6N2P
• DSSTOX Substance ID: DTXSID6047949
• Molecular Weight: 312.24 g/mol
• CAS No.: 304680-35-1

Description

1-Hexyl-3-methylimidazolium hexafluorophosphate, also known as this compound, is a useful research compound. Its molecular formula is C10H19F6N2P and its molecular weight is 312.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Ion-Selective Electrodes

1-Hexyl-3-methylimidazolium hexafluorophosphate is used in polymeric membranes of solid contact type lead ion-selective electrodes. It exhibits desirable analytical parameters such as low detection limits, Nernstian response slope, a broad concentration range, quick response time, long lifetime, and excellent selectivity for Pb(II) ions, making it suitable for the direct determination of Pb2+ ions in real water samples (Wardak, 2013).

Physicochemical Properties

The physicochemical properties such as density, viscosity, conductivity, and heat capacity of this compound have been extensively studied. These properties are essential for assessing the suitability of this compound in various applications, including in the design and use of ionic liquids (Li et al., 2011).

Synthesis and Characterization

This compound can be synthesized efficiently under microwave radiation, which offers advantages like reduced reaction time. Its structure and purity have been confirmed using techniques such as FT-IR, 1HNMR, 13CNMR, and high-performance liquid chromatography (Ma Xiao-guo, 2010).

Liquid Phase Behavior

Studying the liquid-liquid equilibria of hexafluorophosphate ionic liquids provides insights into the influence of various factors like cation alkyl chain length and alcohol chain length on their phase behavior. This research is crucial for applications in chemical processing and separation technologies (Makowska et al., 2011).

Viscosity in Ionic Liquid Mixtures

The viscosities of mixtures of this compound with CO2 have been measured, providing valuable data for applications in fields like gas absorption and ionic liquid-based technologies (Tomida et al., 2011).

Thermophysical Properties

Studies on the thermophysical and excess molar properties of binary systems containing this ionic liquid provide essential data for understanding molecular interactions and design of new ionic liquid systems (Malek et al., 2014).

Intrinsic Cation-Anion Interactions

Investigations into the nature and strength of intrinsic cation-anion interactions of this compound clusters help understand how these interactions influence the macroscopic properties of ionic liquids (Roy & Rodgers, 2021).

Surface Characteristics

Determining the surface characteristics of this compound through methods like inverse gas chromatography helps in understanding its interfacial behavior, which is crucial in applications like chromatography and surface science (Wang et al., 2013).

Shear Relaxation in Ionic Liquids

The shear relaxation properties of imidazolium-based room-temperature ionic liquids, including this compound, provide insights into their dynamic properties, which are relevant for industrial applications and fundamental research (Yamaguchi et al., 2010).

Applications in Polymer Synthesis

This compound has been used in the synthesis of well-defined poly(acrylates) via copper(II)-mediated photoinduced living radical polymerization, demonstrating its potential in green chemistry and polymer science applications (Anastasaki et al., 2015).

Dispersive Liquid-Liquid Microextraction

This compound has been used effectively in dispersive liquid-liquid microextraction of Pd(II), demonstrating its utility in trace metal analysis and environmental monitoring (Eskandari, 2012).

Vapor-Liquid Equilibrium Studies

The study of vapor-liquid equilibrium of this ionic liquid with various compounds is crucial for applications in chemical engineering and separation processes (Zhang et al., 2018).

Solubility Parameter Determination

Determining the solubility parameter of this compound is essential for understanding its solubility and miscibility characteristics, which are vital for various industrial applications (Deng et al., 2013).

Corrosion Inhibition

This compound has been studied as a corrosion inhibitor for mild steel in acidic solutions, highlighting its potential in materials science and industrial corrosion protection (Mashuga et al., 2015).

Molecular Dynamics Simulations

Molecular Dynamics simulations of this compound provide insights into its structural features, contributing to a deeper understanding of ionic liquid behavior at the molecular level (Shimizu & Lopes, 2015).

Mechanism of Action

Target of Action

1-Hexyl-3-methylimidazolium hexafluorophosphate, also known as 1-Hexyl-3-methyl-1H-imidazol-3-ium hexafluorophosphate(V), is an ionic liquid . Its primary targets are divalent metal cations . These cations play crucial roles in various biological processes, including enzyme function and signal transduction.

Mode of Action

This compound acts as a chelate extraction solvent . It forms complexes with divalent metal cations, thereby altering their availability and activity within the system .

Result of Action

The molecular and cellular effects of this compound’s action depend on the specific divalent metal cations it targets. By chelating these cations, it can alter their biological activities, potentially leading to changes in cellular function .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its ability to chelate divalent metal cations might be affected by the pH and ionic strength of the environment . Additionally, as an ionic liquid, it is water-immiscible , which could influence its distribution and action in aqueous environments.

Safety and Hazards

HMIMPF6 can cause skin and eye irritation and may cause respiratory irritation. Protective measures such as wearing gloves, eye protection, and face protection are recommended when handling this compound.

Future Directions

Given its unique properties and potential applications, HMIMPF6 is likely to continue to be a subject of research, particularly in the field of electrochemistry and energy storage. Its use as a chelate extraction solvent for divalent metal cations also suggests potential applications in metal recovery and recycling.

Biochemical Analysis

Biochemical Properties

1-Hexyl-3-methylimidazolium hexafluorophosphate plays a crucial role in biochemical reactions, particularly in the extraction and stabilization of metal cations . It interacts with enzymes, proteins, and other biomolecules through ionic and hydrophobic interactions. For instance, it can act as a chelate extraction solvent for divalent metal cations using 4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedione as an extractant . These interactions are essential for various biochemical processes, including catalysis and molecular recognition.

Cellular Effects

This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism . It has been observed to interact with cellular membranes, potentially altering membrane fluidity and permeability. This compound can also impact the expression of genes involved in metabolic pathways, leading to changes in cellular metabolism and energy production .

Molecular Mechanism

The molecular mechanism of this compound involves its ability to bind to biomolecules and modulate their activity . It can inhibit or activate enzymes by interacting with their active sites or allosteric sites. Additionally, this compound can influence gene expression by binding to transcription factors or other regulatory proteins, thereby altering the transcriptional activity of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties . This compound is known for its high thermal stability, which allows it to maintain its biochemical activity over extended periods . Long-term exposure to this compound may lead to gradual degradation, potentially affecting its efficacy in biochemical reactions .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . At low doses, it may exhibit beneficial effects on cellular function and metabolism. At high doses, it can cause toxic or adverse effects, including cellular damage and disruption of metabolic processes . Threshold effects have been observed, indicating that there is a specific dosage range within which this compound is effective without causing harm .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors essential for metabolic processes . It can affect metabolic flux and metabolite levels by modulating the activity of key enzymes involved in these pathways . This compound’s interactions with metabolic enzymes can lead to changes in the overall metabolic profile of cells .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions facilitate its localization and accumulation in specific cellular compartments, influencing its biochemical activity . The compound’s hydrophobic nature allows it to integrate into cellular membranes, affecting its distribution within cells .

Subcellular Localization

This compound exhibits specific subcellular localization, which can impact its activity and function . It may be directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization is crucial for its role in biochemical reactions, as it ensures that the compound is present in the appropriate cellular context to exert its effects .